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Compound of Interest |

2-(5-Fluoro-2-methyl-1H-indol-3-
Compound Name:
yl)ethanamine
CAS No.: 1079-45-4
Cat. No.: B094042
\ 7

Executive Summary & Compound Identity

5-Fluoro-2-methyltryptamine is a specialized indolealkylamine derivative used primarily in
serotonergic receptor structure-activity relationship (SAR) studies. Unlike its more common
analogs (e.g., 5-Fluorotryptamine or 5-Fluoro-a-methyltryptamine), the presence of the methyl
group at the indole-2 position significantly alters its receptor binding profile and metabolic
stability.

This guide synthesizes safety protocols based on the Structure-Activity Relationship (SAR) of
fluorinated tryptamines, as specific regulatory SDS documents for this exact isomer are rare in
public commercial databases.

Chemical Identification
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IUPAC Name

2-(5-Fluoro-2-methyl-1H-indol-3-yl)ethanamine

Common Name

5-Fluoro-2-methyltryptamine

Chemical Formula

C11Hi3FN:2

Molecular Weight

192.23 g/mol

Structural Class

Indolealkylamine (Tryptamine)

Key Substituents

5-Fluoro: Increases metabolic stability and
lipophilicity.2-Methyl: Sterically hinders MAO
degradation; alters 5-HT receptor selectivity.[1]

[2]

CAS Number

Not widely indexed (Distinct from 5-Fluoro-a-
methyltryptamine, CAS 712-08-3)

CRITICAL ISOMER WARNING: Do not confuse 2-methyltryptamine (methyl on the indole ring)

with

-methyltryptamine (methyl on the ethylamine side chain). The latter (AMT

derivatives) are potent monoamine releasing agents and often controlled

substances. This guide focuses on the Indole-2-methyl isomer.

Hazard Identification & Toxicology (The "Why")
GHS Classification (Derived via SAR)

While experimental toxicology data for this specific isomer is limited, its structural analogs (5-

Fluorotryptamine, 2-Methyltryptamine) dictate the following precautionary classification:

» Acute Toxicity (Oral): Category 3/4 (Toxic/Harmful if swallowed).
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o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[3][4]
e Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[3][4]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[3]
[4]

Mechanistic Toxicity & Pharmacological Risks

The safety profile is governed by its interaction with the serotonin system. The 2-methyl
substitution is known to shift selectivity towards 5-HTs receptors (often acting as agonists) and
may reduce affinity for 5-HT2 receptors compared to the parent tryptamine, though the 5-fluoro
group generally enhances potency.

Diagram 1: Pharmacological & Toxicological Interaction
Pathway

This diagram illustrates the logical flow from chemical structure to physiological risk,
highlighting why specific safety measures are required.
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5-Fluoro-2-methyltryptamine
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Caption: Mechanistic pathway linking the 5-Fluoro-2-methyl structure to specific physiological

and chemical hazards.

Operational Safety & Handling Protocols
Engineering Controls[5]

¢ Primary Containment: All weighing and solubilization must be performed inside a Class Il

Biosafety Cabinet or Chemical Fume Hood with a face velocity of 80—100 fpm.

« Static Control: Tryptamine salts are often hygroscopic and electrostatic. Use an ionizing

blower during weighing to prevent powder dispersion.

Personal Protective Equipment (PPE) Matrix
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PPE Item Specification Rationale (Causality)
Tryptamines are lipophilic;
Double Nitrile (0.11 mm min. TP _ Pop
Gloves double gloving prevents

thickness)

breakthrough via micro-tears.

Respiratory

N95 or P100 (if outside hood)

Prevents inhalation of fine
particulates which can rapidly
enter the bloodstream via

nasal mucosa.

Eye Protection

Chemical Goggles

Standard safety glasses fail to
protect against airborne dust
or splashes that cause corneal

injury.

Body

Lab Coat (Tyvek preferred)

Prevents contamination of
street clothes; Tyvek offers
better particulate barriers than

cotton.

Protocol: Safe Solubilization

e Solvent Selection: Dissolve in DMSO or Ethanol (solubility typically ~10-20 mg/mL).

Aqueous solubility is poor unless converted to a salt (e.g., hydrochloride).

 Acidification: If using the free base, add equimolar HCI (0.1 M) dropwise to improve stability

and water solubility.

« Verification: Inspect for clarity. Tryptamines can oxidize (turn brown/pink) in solution; if

colored, purity is compromised.

Emergency Response & Stability

Decomposition Hazards

In the event of a fire, this compound presents a unique hazard due to the fluorine atom.
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o Thermal Decomposition Products: Carbon oxides (CO, CO3z), Nitrogen oxides (NOx), and
Hydrogen Fluoride (HF).

o Action: Firefighters must wear full protective clothing and self-contained breathing apparatus
(SCBA). HF is corrosive and toxic by inhalation.

Spill Management Decision Tree

Follow this logic to determine the appropriate response to a spill.

Spill Detected

Assess Volume & Form
(Solid vs. Solution)

VAR

Solid / Powder Liquid / Solution

Cover with wet paper towel Absorb with Vermiculite

(Prevent dust) or Chem-Pad

Clean Surface with
10% Bleach + Detergent

Dispose as Hazardous

Chemical Waste

Click to download full resolution via product page

Caption: Step-by-step decision logic for containing and cleaning spills of 5-Fluoro-2-
methyltryptamine.
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Storage Requirements[5][6][7][8]

o Temperature: -20°C (Long-term).
e Atmosphere: Store under inert gas (Argon or Nitrogen) if possible.

 Light: Protect from light.[5] Indole derivatives are photosensitive and will degrade into
inactive quinone-imine products.

Regulatory & Compliance

e Controlled Substance Status:

o USA: Not specifically scheduled, but may be treated as a "controlled substance analogue”
under the Federal Analogue Act if intended for human consumption, due to its similarity to
other tryptamines (e.g., 5-MeO-DMT or AMT).

o UK: Likely covered under the Psychoactive Substances Act if it induces a psychoactive
effect.

o Usage: strictly for In Vitro or Laboratory Animal research. Not for human use.

References

» National Center for Biotechnology Information (PubChem).5-Fluorotryptamine (Compound
Summary). Accessed 2024.[6][7] [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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